2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol

• IUPAC Name: 2-[(4-aminopiperidin-1-yl)methyl]-4-chlorophenol
• InChI: InChI=1S/C12H17ClN2O/c13-10-1-2-12(16)9(7-10)8-15-5-3-11(14)4-6-15/h1-2,7,11,16H,3-6,8,14H2
• InChI Key: BLUADVYMBGQCLW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N)CC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol

Description

The compound “2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol” is a derivative of quinazolinamines. It is an impurity of Linagliptin, a novel potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor with potential use in the treatment of type 2 diabetes.

Scientific Research Applications

2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol has a wide range of applications in scientific research. It has been used to study the effects of drugs on the central nervous system, as well as to investigate the effects of environmental pollutants on human health. It has also been used to study the effects of various compounds on the immune system and to investigate the effects of various toxins on the human body. Additionally, this compound has been used in the development of new drugs and in the study of the metabolism of drugs.

Mechanism of Action

Target of Action

The primary target of 2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol is Dipeptidyl peptidase 4 (DPP-4) . DPP-4 is an enzyme responsible for the degradation of incretin hormones, which are involved in the regulation of glucose metabolism .

Mode of Action

This compound interacts with DPP-4, inhibiting its activity . This inhibition prevents the degradation of incretin hormones, thereby promoting insulin secretion and suppressing glucagon release . This results in improved control of blood glucose levels .

Biochemical Pathways

The inhibition of DPP-4 affects the incretin hormone pathway. Incretin hormones, such as glucagon-like peptide-1 (GLP-1), are released by the intestine in response to food intake. They enhance insulin secretion from the pancreas and inhibit glucagon release, thereby regulating blood glucose levels . By inhibiting DPP-4, this compound prolongs the action of incretin hormones, enhancing their effects on glucose metabolism .

Result of Action

The molecular and cellular effects of this compound’s action include enhanced insulin secretion, suppressed glucagon release, and improved blood glucose control . These effects can contribute to the management of type 2 diabetes .

Advantages and Limitations for Lab Experiments

2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol has several advantages for use in laboratory experiments. It is a relatively stable compound, which makes it easy to store and handle in the laboratory. Additionally, it has a wide range of applications, which makes it a versatile compound for use in various experiments. However, this compound also has some limitations. It can be toxic in high concentrations, and therefore must be handled with care. Additionally, it can be difficult to obtain in large quantities, which can limit its use in certain experiments.

Future Directions

The potential applications of 2-[(4-Aminopiperidin-1-yl)methyl]-4-chlorophenol are still being explored, and there are many potential future directions for research. For example, it could be used to study the effects of various drugs on the central nervous system, as well as to investigate the effects of environmental pollutants on human health. Additionally, it could be used to study the effects of various compounds on the immune system, as well as to investigate the effects of various toxins on the human body. Furthermore, it could be used in the development of new drugs, as well as in the study of the metabolism of drugs. Finally, it could be used to study the effects of various hormones on the activity of various receptors in the body.